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Compound of Interest

5-Chlorothiophene-2-sulfonyl
Compound Name:
chloride

Cat. No.: B142095

An In-Depth Technical Guide to the Material Safety Data Sheet for 5-Chlorothiophene-2-
sulfonyl chloride

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the material safety data sheet (MSDS) for 5-
Chlorothiophene-2-sulfonyl chloride, a critical reagent in pharmaceutical and agrochemical
synthesis. Beyond a simple recitation of safety data, this document delves into the practical
implications of the compound's properties, offering insights to ensure its safe and effective use
in a research and development setting.

Chemical Identity and Significance

5-Chlorothiophene-2-sulfonyl chloride, identified by CAS number 2766-74-7, is a
sulfonylthiophene derivative with the molecular formula CaH2Cl202S2.[1][2][3] Its utility in
organic synthesis is significant, particularly as an intermediate in the creation of complex
molecules.[2] Notably, it is a key building block in the preparation of Notch-1-sparing y-
secretase inhibitors, which are under investigation for the treatment of Alzheimer's disease.[4]
[5][6] Its application also extends to the development of sulfonamide-based drugs and
functionalized polymers in materials science.[2]

Table 1: Chemical Identification
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Identifier Value

CAS Number 2766-74-7[7][8]
Molecular Formula C4H2Cl202S2[1][2]
Molecular Weight 217.09 g/mol [3]

5-Chloro-2-thiophenesulfonyl chloride, 2-Chloro-
Synonyms .
5-chlorosulfonylthiophene[1][7]

Hazard Identification and Risk Mitigation

According to the 2012 OSHA Hazard Communication Standard, 5-Chlorothiophene-2-
sulfonyl chloride is classified as a hazardous chemical.[7] The primary hazard is its corrosive
nature, causing severe skin burns and eye damage.[1][7][9]

Hazard Classification:
» Skin Corrosion/Irritation: Category 1B[1][7]
o Serious Eye Damage/Eye Irritation: Category 1[1][7]

The signal word for this chemical is "Danger”.[1][7] A key hazard not otherwise classified is that
it reacts violently with water.[7]

Diagram 1: Hazard Mitigation Workflow
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Caption: A workflow diagram illustrating the mitigation of primary hazards associated with 5-
Chlorothiophene-2-sulfonyl chloride.

First-Aid Measures: Ah Immediate Response
Protocol

In the event of exposure, immediate action is critical. The following steps are based on
established safety protocols.

Table 2: Emergency First-Aid Procedures
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Exposure Route Immediate Action

Immediately flush eyes with plenty of water for
Eye Contact at least 15 minutes, including under the eyelids.
[1][7] Seek immediate medical attention.[1][7]

Immediately wash off with soap and plenty of
i water while removing all contaminated clothing
Skin Contact _ _ _
and shoes.[1][7] Seek immediate medical

attention.[1][7]

Move the exposed person to fresh air.[1][7] If not
Inhalation breathing, provide artificial respiration.[1][7]
Seek immediate medical attention.[1][7]

Do NOT induce vomiting.[1] Rinse mouth with

water.[10] If the person is conscious, have them
Ingestion drink plenty of water; milk may be given

afterward.[1] Seek immediate medical attention.

[1]

Fire-Fighting and Accidental Release Measures
Fire-Fighting

While 5-Chlorothiophene-2-sulfonyl chloride has a high flash point of 113 °C (235.4 °F), it is
combustible.[7][8]

o Suitable Extinguishing Media: Use water spray, carbon dioxide (COz), dry chemical, or
chemical foam.[7]

e Hazardous Combustion Products: In a fire, this compound may emit toxic fumes, including
carbon monoxide, carbon dioxide, sulfur oxides, and hydrogen chloride gas.[7][10]

» Protective Equipment: Firefighters should wear a self-contained breathing apparatus (SCBA)
and full protective gear.[1][7]

Accidental Release
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Proper containment and cleanup are essential to prevent environmental contamination and
further exposure.

» Personal Precautions: Ensure adequate ventilation and wear appropriate personal protective
equipment.[1][7]

o Containment and Cleanup: For spills, sweep up the material and place it into a suitable,
labeled container for disposal.[1][7] Avoid creating dust. For larger spills, contain the spillage
using bunding.[10] Do not discharge into drains or rivers.[10]

Handling, Storage, and Stability
Handling

Handle this compound only in a well-ventilated area, preferably in a chemical fume hood.[10]
Avoid direct contact with the substance, and do not breathe in dust or vapors.[1][10] Always
wash hands thoroughly after handling.[8]

Storage

Store in a cool, dry, and well-ventilated area in a tightly sealed container.[1][10] This material is
moisture-sensitive and should be stored under an inert atmosphere, such as argon.[1][10]

Stability and Reactivity

5-Chlorothiophene-2-sulfonyl chloride is stable under normal conditions.[10] However, it is
incompatible with strong bases and strong oxidizing agents.[7][10] It also reacts violently with
water.[7] Avoid exposure to heat, moist air, and humidity.[10]

Exposure Controls and Personal Protection
Engineering Controls

Ensure adequate ventilation, especially in confined areas. Eyewash stations and safety
showers should be in close proximity to the workstation.[7]

Personal Protective Equipment (PPE)

o Eye/Face Protection: Wear chemical safety goggles and a face shield.[11]
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» Skin Protection: Wear impervious gloves and protective clothing to prevent skin contact.[11]

o Respiratory Protection: If exposure limits are exceeded or irritation is experienced, use a full-
face respirator with an appropriate filter.[11]

Diagram 2: Personal Protective Equipment (PPE) Protocol

Required PPE

(o) >

Click to download full resolution via product page

Caption: A diagram outlining the essential personal protective equipment for handling 5-
Chlorothiophene-2-sulfonyl chloride.

Physical and Chemical Properties

Table 3: Physical and Chemical Data
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Property Value

Physical State Solid[1][7]

Appearance Light yellow to colorless[1][2][7]

Odor Pungent[1][7]

Melting Point 25 - 28 °C (77 - 82.4 °F)[2][7]

Boiling Point 80-82°C (176 -179.6 °F) @ 1 mmHg[7]
Flash Point 113 °C (235.4 °F)[7]

Density 1.623 g/mL at 25 °C[3][4]

Solubility in Water Not miscible[4][5]

Toxicological and Ecological Information
Toxicological Information

The toxicological properties of 5-Chlorothiophene-2-sulfonyl chloride have not been fully
investigated.[7] The primary health hazards are due to its corrosive nature, which can cause
severe burns to the skin and eyes.[1][7] Ingestion can cause severe swelling and damage to
the delicate tissues of the esophagus and stomach.[1]

Ecological Information

There is limited information available on the ecological effects of this compound. It is not
expected to persist in the environment and is likely to be mobile due to its volatility.[1][7] It is
advised not to empty this chemical into drains.[7]

Disposal Considerations

Chemical waste generators must determine if a discarded chemical is classified as hazardous
waste. Disposal should be in accordance with federal, state, and local environmental
regulations. It is recommended to dispose of this material and its container at a licensed
hazardous-waste disposal facility.
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Conclusion

5-Chlorothiophene-2-sulfonyl chloride is a valuable reagent in chemical synthesis but
demands careful handling due to its corrosive and water-reactive properties. A thorough
understanding and implementation of the safety protocols outlined in this guide are paramount
for researchers and scientists. By adhering to these guidelines, the risks associated with this
compound can be effectively managed, ensuring a safe and productive research environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 9/9 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b142095?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b142095?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

